![molecular formula C13H32N2O.2I B217245 Sulfuric acid, ammonium iron(2+) salt (2:2:1) CAS No. 19864-63-2](/img/structure/B217245.png)
Sulfuric acid, ammonium iron(2+) salt (2:2:1)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Sulfuric acid, ammonium iron(2+) salt (2:2:1) is a chemical compound that has been widely used in various scientific research applications. It is a complex compound that is formed by the combination of sulfuric acid and ammonium iron(2+) salt in a 2:2:1 ratio. This compound has gained significant attention in the scientific community due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of sulfuric acid, ammonium iron(2+) salt (2:2:1) is complex and varies depending on the application. In chemical reactions, it acts as a catalyst by providing an active site for the reaction to occur. In the determination of metals, it forms complexes with the metal ions, which can be easily detected and quantified.
Biochemical and Physiological Effects:
Sulfuric acid, ammonium iron(2+) salt (2:2:1) has not been extensively studied for its biochemical and physiological effects. However, it is known to be toxic and corrosive and should be handled with caution.
Advantages and Limitations for Lab Experiments
The advantages of using sulfuric acid, ammonium iron(2+) salt (2:2:1) in lab experiments are its high stability and purity, which ensures accurate and reproducible results. However, its complex synthesis method and toxicity limit its use in some applications.
Future Directions
There are several future directions for the use of sulfuric acid, ammonium iron(2+) salt (2:2:1) in scientific research. One potential application is in the field of catalysis, where it can be used as a catalyst for various chemical reactions. Another potential application is in the field of environmental science, where it can be used for the detection and quantification of pollutants in water and soil samples. Further research is needed to explore these potential applications and to optimize the synthesis and handling of this complex compound.
In conclusion, sulfuric acid, ammonium iron(2+) salt (2:2:1) is a complex compound that has been widely used in various scientific research applications. Its unique properties and potential applications make it an important compound for future research. However, its complex synthesis method and toxicity should be taken into consideration when handling and using this compound.
Synthesis Methods
The synthesis of sulfuric acid, ammonium iron(2+) salt (2:2:1) involves the reaction of sulfuric acid with ammonium iron(2+) salt in a 2:2:1 ratio. The reaction takes place at a high temperature and under controlled conditions to obtain a pure and stable product. The synthesis method is complex and requires expertise in handling chemicals and equipment.
Scientific Research Applications
Sulfuric acid, ammonium iron(2+) salt (2:2:1) has been extensively used in scientific research applications. It has been used as a catalyst in various chemical reactions, such as the oxidation of alcohols and the synthesis of organic compounds. It has also been used as a reagent in the determination of various metals in different samples.
properties
CAS RN |
19864-63-2 |
---|---|
Molecular Formula |
C13H32N2O.2I |
Molecular Weight |
170.96 g/mol |
IUPAC Name |
azane;iron;sulfuric acid |
InChI |
InChI=1S/Fe.H3N.H2O4S/c;;1-5(2,3)4/h;1H3;(H2,1,2,3,4) |
InChI Key |
SGSXYQPXIVHYON-UHFFFAOYSA-N |
SMILES |
N.OS(=O)(=O)O.[Fe] |
Canonical SMILES |
N.OS(=O)(=O)O.[Fe] |
Other CAS RN |
10138-04-2 19864-63-2 |
Related CAS |
10045-89-3 (sulfate-ammonium-iron(2+)[2:2:1]) 7783-85-9 (hydrogen sulfate-ammonium-iron(2+)[2:2:1] hexahydrate) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.